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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoxaline

Cat. No.: B184729

Essential Safety and Handling Guide for 7-
Bromo-2-chloroquinoxaline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 7-
Bromo-2-chloroquinoxaline (CAS No: 89891-65-6). Adherence to these procedures is
essential for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Identification and Classification

7-Bromo-2-chloroquinoxaline is classified as a hazardous substance. Based on the Globally
Harmonized System (GHS), it presents the following hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Skin Irritation (Category 2): Causes skin irritation[1].

Serious Eye Irritation (Category 2A): Causes serious eye irritation[1].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation[1].

GHS Pictogram:
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Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.
o P362+P364: Take off contaminated clothing and wash it before reuse.

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

e P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following table
summarizes the required PPE for handling 7-Bromo-2-chloroquinoxaline.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b184729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Specifications and Best

Body Part Required PPE _
Practices
Double-gloving with nitrile or
neoprene gloves is
recommended. Inspect gloves
Hands Chemical-resistant gloves for any signs of degradation or
perforation before use.
Change gloves immediately if
contaminated[2].
Must meet appropriate national
o standards (e.g., ANSI Z87.1 in
Safety glasses with side )
) ) the US). A face shield should
shields or chemical splash ) N
o be worn in addition to goggles
Eyes & Face goggles. A face shield is )
) when handling larger
recommended for operations . )
] ] ] ] quantities or during procedures
with a higher risk of splashing. ) ) )
with a high splash potential[2]
[3].
A flame-resistant lab coat is
recommended. Ensure the
Body Laboratory coat

coat is fully buttoned to provide

maximum coverage[2].

Respiratory

Use in a certified chemical

fume hood

All handling of solid or
solutions of the compound
should be performed in a well-
ventilated chemical fume hood
to avoid inhalation of dust or
vapors[2][3]. If a fume hood is
not available, a NIOSH-
approved respirator with
appropriate cartridges may be

required.

Feet

Closed-toe, chemical-resistant

footwear

Protects feet from spills and

falling objects[3].
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Operational Plan: Step-by-Step Handling
Procedures

A standardized operational plan is critical for minimizing exposure and preventing
contamination.

1. Preparation and Engineering Controls:

» Designate a specific area within the laboratory for handling 7-Bromo-2-chloroquinoxaline.
» Work within a certified chemical fume hood to control airborne particles[2][3].

¢ Ensure an eyewash station and safety shower are readily accessible[4].

o Have all necessary equipment (spatulas, weighing paper, reaction vessels) clean and readily
accessible within the fume hood.

2. Weighing and Transferring:

» Perform all weighing and transferring of the solid compound within the chemical fume hood
to contain any dust.

» Use a micro-spatula to handle the solid and avoid creating dust.
« If preparing a solution, add the solid to the solvent slowly to prevent splashing.
3. Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with the chemical
using an appropriate solvent.

e Remove and dispose of contaminated PPE in the designated waste container[2].

» Wash hands thoroughly with soap and water after handling, even if gloves were worn[3].

Disposal Plan
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Proper disposal of 7-Bromo-2-chloroquinoxaline and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Solid Waste

Collect all solid waste, including contaminated
weighing paper, gloves, and disposable
labware, in a dedicated, clearly labeled
hazardous waste container. The label should
read "Halogenated Organic Solid Waste" and list
"7-Bromo-2-chloroquinoxaline” as a

constituent[2].

Liquid Waste

Collect all liquid waste containing 7-Bromo-2-
chloroquinoxaline in a dedicated, clearly labeled
hazardous waste container. The label should
read "Halogenated Organic Liquid Waste" and

list all chemical constituents.

Empty Containers

Triple rinse containers with a suitable solvent.
The rinsate should be collected and treated as
hazardous waste. Puncture and dispose of the
container in accordance with local

regulations[4].

Emergency Procedures
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Exposure Route First Aid Protocol

Immediately call a poison center or doctor.
If Swallowed ) : "
Rinse mouth. Do NOT induce vomiting[4].

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes ) o ) )
do. Continue rinsing. Immediately call a poison

center or doctor[4].

Wash with plenty of soap and water. Remove
If on Skin contaminated clothing. If skin irritation persists,

seek medical attention[3][5].

Move the person to fresh air and keep
If Inhaled comfortable for breathing. Seek medical

attention if you feel unwell[3][5].

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 7-Bromo-2-chloroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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